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Compound of Interest

Compound Name: Br-C3-methyl ester

Cat. No.: B1585468

An In-depth Technical Guide to the Physical Properties of Methyl 3-Bromopropanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
methyl 3-bromopropanoate. The information is presented in a structured format to facilitate
easy access and comparison of data. Detailed experimental protocols for the determination of

these properties are also included, along with visualizations to aid in understanding the
methodologies.

Summary of Physical Properties

The quantitative physical properties of methyl 3-bromopropanoate are summarized in the table
below for quick reference.
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Property Value Conditions
Molecular Formula C4H7BrO:

Molecular Weight 167.00 g/mol [11[2][3]
Appearance Colorless to pale yellow liquid [41[5]

Density 1.53 g/mL at 25 °C[1][6]
Boiling Point 64-66 °C at 18 mmHg[1][6]
105 °C at 60 mmHg[4]

58-60 °C at 12 mmHg|[3]

Melting Point Z:;Srztifj?:)le (liquid at room [2]

Refractive Index 1.458-1.46 at 20 °C[1][2][4]

. Immiscible in water; Soluble in
Solubility ) [315]
organic solvents

Flash Point 75 °C (167 °F) [31[4]

Chemical Structure

The following diagram illustrates the 2D chemical structure of methyl 3-bromopropanoate.
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2D Structure of Methyl 3-bromopropanoate

Detailed Physical Properties

3.1. Molecular Formula and Molecular Weight The molecular formula of methyl 3-
bromopropanoate is CaH7BrO2.[1][3][4] This corresponds to a molecular weight of 167.00 g/mol

[1][2][3]

3.2. Appearance and Odor Methyl 3-bromopropanoate is a colorless to pale yellow liquid at
room temperature.[4][5] It possesses a fruity odor, which is characteristic of many esters.[5]

3.3. Density The density of methyl 3-bromopropanoate has been reported to be 1.53 g/mL at
25 °C.[1][6]

3.4. Boiling Point The boiling point of a liquid is the temperature at which its vapor pressure
equals the external pressure. For methyl 3-bromopropanoate, the boiling point is typically
reported at reduced pressures. The reported values include 64-66 °C at 18 mmHg[1][6], 105 °C
at 60 mmHg[4], and 58-60 °C at 12 mmHg.[3]
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3.5. Melting Point As methyl 3-bromopropanoate is a liquid at standard conditions, a melting
point is not applicable.[2]

3.6. Refractive Index The refractive index of methyl 3-bromopropanoate is a measure of how
much the path of light is bent, or refracted, when entering the liquid. The value is reported as
approximately 1.458 to 1.46 at 20 °C, measured at the D-line of the sodium spectrum.[1][2][4]

3.7. Solubility Methyl 3-bromopropanoate is immiscible in water.[3] However, it is soluble in
common organic solvents.[5]

Experimental Protocols

The following sections detail the general methodologies for determining the key physical
properties of a liquid compound like methyl 3-bromopropanoate.

4.1. Determination of Density

The density of a liquid can be determined by measuring its mass and volume.
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Experimental Workflow: Density Determination

(Weigh a clean, dry graduated cylinder)

4
(Add a known volume of the quuid)

4
(Weigh the graduated cylinder with the quuid)

4
(Calculate the mass of the quuid)

4
(Calculate density (Mass/Vqume))

Click to download full resolution via product page
Workflow for Density Determination.

Methodology:

o Mass of Empty Container: A clean and dry graduated cylinder is weighed using an analytical
balance to determine its mass (ma).[7]

o Volume of Liquid: A specific volume of methyl 3-bromopropanoate (V) is added to the
graduated cylinder. The volume is read from the bottom of the meniscus.[7][8]

o Mass of Container and Liquid: The graduated cylinder containing the liquid is weighed again
to get the total mass (m2).[7]
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e Mass of Liquid: The mass of the liquid (m) is calculated by subtracting the mass of the empty
graduated cylinder from the total mass (m = mz - m1).

» Density Calculation: The density (p) is then calculated by dividing the mass of the liquid by
its volume (p = m/V).[8][9]

4.2. Determination of Boiling Point

The capillary method is a common technique for determining the boiling point of a small
amount of liquid.[10]

Experimental Workflow: Boiling Point Determination (Capillary Method)

(Place a small amount of liquid in a fusion tube)

Gnvert a sealed capillary tube into the quuid)

:

(Heat the apparatus slowly)

:

(Observe a rapid stream of bubbles from the capillara

:

(Remove heat and allow to cooD

:

(Record the temperature when the liquid enters the capillary)
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Workflow for Boiling Point Determination.

Methodology:

Sample Preparation: A small amount of methyl 3-bromopropanoate is placed in a small test
tube or fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed open-end down into the
liquid.[11]

Heating: The assembly is attached to a thermometer and heated gently in a heating block or
Thiele tube.[12][13]

Observation of Bubbles: As the liquid heats up, trapped air will be expelled from the capillary
tube, followed by a steady stream of vapor bubbles as the liquid begins to boil.[12]

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the vapor pressure inside the
capillary equals the atmospheric pressure, and liquid is drawn up into the capillary tube.[10]
[12] This temperature is recorded.

4.3. Determination of Refractive Index

A refractometer is the standard instrument used to measure the refractive index of a liquid.
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Experimental Workflow: Refractive Index Determination

(Calibrate the refractometer with a standard (e.qg., distilled WaterD

4
(Place a few drops of the liquid on the prism)

4
(Close the prism and allow for temperature equilibration)

4
(Adjust the instrument to bring the dividing line into focus)

\ 4
(Read the refractive index from the scale)

Click to download full resolution via product page

Workflow for Refractive Index Determination.

Methodology:

o Calibration: The refractometer is calibrated using a standard substance with a known
refractive index, such as distilled water.

o Sample Application: A few drops of methyl 3-bromopropanoate are placed on the clean, dry
prism of the refractometer.

o Measurement: The prism is closed, and the instrument is adjusted to bring the boundary line
between the light and dark fields into sharp focus at the crosshairs of the eyepiece.
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Reading: The refractive index is then read directly from the instrument's scale. The
temperature should be controlled and recorded as the refractive index is temperature-
dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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